Cas no 2138129-34-5 (1-Azetidinecarboxylic acid, 2-(2-oxiranylmethyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 2-(2-oxiranylmethyl)-, 1,1-dimethylethyl ester
• CAS No: 2138129-34-5
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5299919
• Update Time: 2025-05-22

1-Azetidinecarboxylic acid, 2-(2-oxiranylmethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 2-(2-oxiranylmethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(13)12-5-4-8(12)6-9-7-14-9/h8-9H,4-7H2,1-3H3
• InChI Key： JCQDCRLKRVMFPL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC1CC1CO1

Additional information on 1-Azetidinecarboxylic acid, 2-(2-oxiranylmethyl)-, 1,1-dimethylethyl ester

Compound CAS No. 2138129-34-5: 1-Azetidinecarboxylic Acid, 2-(2-Oxiranylmethyl)-, 1,1-Dimethylethyl Ester

The compound CAS No. 2138129-34-5, also known as 1-Azetidinecarboxylic Acid, 2-(2-Oxiranylmethyl)-, 1,1-Dimethylethyl Ester, is a specialized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of azetidine derivatives, which are four-membered ring structures with one nitrogen atom. The presence of an oxirane (epoxide) group and a dimethylethyl ester further enhances its functional diversity.

Azetidinecarboxylic Acid is a key structural component of this compound, characterized by its four-membered ring system. The oxirane group (a three-membered cyclic ether) attached to the azetidine ring introduces additional reactivity and versatility. This combination makes the compound a promising candidate for use in drug design, polymer synthesis, and other advanced materials research.

Recent studies have highlighted the potential of azetidine derivatives in medicinal chemistry due to their ability to form stable amide bonds and their compatibility with various functional groups. The epoxide group in this compound has been shown to participate in nucleophilic ring-opening reactions, which are crucial in organic synthesis. These reactions can lead to the formation of diverse products with tailored properties.

The dimethylethyl ester group in the compound plays a significant role in solubility and stability. Ester groups are commonly used in pharmaceuticals to improve bioavailability and reduce toxicity. In this case, the ester group may facilitate the compound's absorption and distribution within biological systems.

From a synthetic perspective, the preparation of CAS No. 2138129-34-5 involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the azetidine ring through cyclization reactions. Subsequent steps involve introducing the oxirane group and the ester functionality through carefully designed chemical transformations.

One of the most exciting developments related to this compound is its potential application in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. The combination of hydrophilic and hydrophobic domains within the molecule allows it to form self-assembled structures such as micelles or nanoparticles.

In addition to its pharmaceutical applications, CAS No. 2138129-34-5 has shown promise in materials science. Its unique structure enables it to serve as a building block for advanced polymers with tunable mechanical and thermal properties. Recent studies have demonstrated its use in creating biodegradable polymers for packaging and biomedical devices.

The study of azetidine derivatives has also contributed to our understanding of stereochemistry and conformational analysis. The rigid four-membered ring system imposes specific spatial constraints on substituents, making these compounds valuable tools for studying molecular recognition and interactions.

In conclusion, CAS No. 2138129-34-5, or 1-Azetidinecarboxylic Acid, 2-(2-Oxiranylmethyl)-, 1,1-Dimethylethyl Ester, is a versatile compound with a wide range of potential applications. Its unique structure combines features that make it suitable for both medicinal chemistry and materials science research. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in various scientific disciplines.